Cas no 917898-58-9 (3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole)

3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole structure
917898-58-9 structure
Product Name:3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole
CAS No:917898-58-9
MF:C16H16N2O2
MW:268.310443878174
CID:782910
Update Time:2023-08-03

3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(2-nitrophenyl)-
    • 3,3-dimethyl-1-(2-nitrophenyl)-2H-indole
    • VRISSTGORTXCMP-UHFFFAOYSA-N
    • 3,3-dimethyl-1-(2-nitrophenyl)indoline
    • 3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole
    • Inchi: 1S/C16H16N2O2/c1-16(2)11-17(13-8-4-3-7-12(13)16)14-9-5-6-10-15(14)18(19)20/h3-10H,11H2,1-2H3
    • InChI Key: VRISSTGORTXCMP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C2C=CC=CC=2C(C)(C)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 377
  • Topological Polar Surface Area: 49.1
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